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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B7770320

Essential Safety and Handling Guide for 2-Tert-
butylphenol

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-tert-butylphenol (CAS No. 88-18-6). It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory operations.

Hazard Summary

2-Tert-butylphenol is a hazardous chemical that poses significant health risks. It is harmful if
swallowed, inhaled, or absorbed through the skin. The substance causes severe skin, eye,
digestive, and respiratory tract burns.[1] Chronic exposure may lead to liver and kidney
damage. It is also toxic to aquatic life with long-lasting effects.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-tert-butylphenol.
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Property Value

CAS Number 88-18-6

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

Appearance Clear, light yellow liquid

Boiling Point 224 °C (435.2 °F) at 760 mmHg
Melting Point -7°C (19.4 °F)

Flash Point 102 °C (215.6 °F)[1]

Density 0.978 g/lcm3

Water Solubility

2.3 g/L at 20 °C[1]

Vapor Pressure

0.00015 mmHg at 25 °C

icoloaical

Exposure Route Species Value

Oral LD50 Rat 440 mg/kg
Dermal LD50 Rat 705 mg/kg
Inhalation LC50 Rat 1070 mg/m3/4H

Operational and Disposal Plans

Adherence to the following procedural guidance is mandatory for ensuring laboratory safety.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling 2-tert-butylphenol.
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Body Part Equipment Specifications

Must comply with OSHA 29
CFR 1910.133 or European

Chemical Splash Goggles & Standard EN166.[2] A face
Eyes/Face ] ) )

Face Shield shield should be used in
addition to goggles where
splashing is a risk.[3]

Wear appropriate protective
Hands Chemical-Resistant Gloves gloves (e.g., Nitrile, Neoprene)
to prevent skin contact.[4]
] Wear a lab coat or other
Laboratory Coat / Protective ] ) ]
Body ) appropriate protective clothing

Clothing )
to prevent skin exposure.[4]
All handling should occur in a
chemical fume hood.[4] If

) Fume Hood or Approved ventilation is inadequate or
Respiratory ) o
Respirator exposure limits are exceeded,

use a NIOSH/MSHA or EN 149

approved respirator.[2]

Handling and Storage Protocol

Engineering Controls:

o Work must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood.[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][5]

Handling Procedures:
» Avoid all personal contact, including the inhalation of vapors or mists.[6]

e Do not get the substance in eyes, on skin, or on clothing.
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o Keep the container tightly closed when not in use.

e Wash hands and any exposed skin thoroughly after handling.[3]

» Remove and wash contaminated clothing before reuse; discard contaminated shoes.
Storage Requirements:

» Store in a cool, dry, well-ventilated area designated for corrosive materials.

o Keep containers tightly closed.[2]

o Store away from incompatible materials such as oxidizing agents, brass, copper, steel, acid
anhydrides, and acid chlorides.

o Keep away from heat, sparks, and open flames.[2]

Emergency Protocols

Spill Response:
o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like
vermiculite, sand, or earth.

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

e Prevent the spill from entering drains or waterways.

First Aid Measures:
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Exposure First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[7]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing all
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[7]

Remove the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

Inhalation
begin artificial respiration. Seek immediate
medical attention.
Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth and give
Ingestion a cupful of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[7]

Disposal Plan

All waste materials containing 2-tert-butylphenol must be treated as hazardous waste.

» Dispose of contents and containers in accordance with all applicable federal, state, and local
regulations.

e Do not dispose of waste down the drain or into the environment.[3][8] Waste should be
managed by a licensed waste disposal company.[3]

Safe Handling Workflow

The following diagram illustrates the essential step-by-step process for safely working with 2-
tert-butylphenol.
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1. Risk Assessment

3. Prepare Work Area
(Chemical Fume Hood)

4. Handle Chemical

6. Segregate & Label
Hazardous Waste

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-tert-butylphenol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7770320?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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